Cas no 2138248-80-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138248-80-1
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 5294743
• PubChem ID: 165793159
• Update Time: 2025-06-26

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2138248-80-1
• 14-methyl-9-oxa-2-thia-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• EN300-790644
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H19NO2S/c1-9-10(14)13-12(2-5-15-6-3-12)11(9)4-7-16-8-11/h9H,2-8H2,1H3,(H,13,14)
• InChI Key： FPVCWLRKRXGPMD-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(C)C(NC12CCOCC1)=O

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 469.0±45.0 °C(Predicted)
• pka: 15.72±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138248-80-1 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2138248-80-1 is a chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Despite the current absence of an assigned index name, this compound holds considerable promise for various applications, particularly in the development of innovative therapeutic agents. Its unique molecular structure and chemical properties make it a subject of intense study, with researchers exploring its potential in multiple domains.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that can address unmet medical needs. The compound CAS No. 2138248-80-1 is one such candidate that has emerged from extensive chemical synthesis and characterization efforts. Its molecular framework exhibits characteristics that are highly relevant to modern drug discovery, including binding affinity to specific biological targets and modulatory effects on cellular pathways.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous pathological conditions, and understanding their underlying mechanisms has been crucial for developing effective treatments. The compound’s ability to interact with key inflammatory mediators has been a focus of recent studies, with preliminary findings suggesting its efficacy in reducing inflammation without significant side effects.

Furthermore, the compound’s structural features have drawn interest from researchers working on neurodegenerative diseases. The intricate architecture of CAS No. 2138248-80-1 allows it to mimic natural bioactive molecules, potentially enabling it to interfere with disease-causing pathways. Early preclinical studies have indicated that this compound may have neuroprotective properties, making it a promising candidate for further investigation in models of Alzheimer’s and Parkinson’s diseases.

The synthesis and optimization of CAS No. 2138248-80-1 have been driven by advancements in synthetic chemistry techniques. Modern methodologies have enabled researchers to design and produce complex molecules with high precision, facilitating the exploration of their biological activities. The compound’s synthesis involves multi-step reactions that highlight the expertise required in organic chemistry, ensuring the formation of a stable and functional molecule.

As research progresses, the potential applications of CAS No. 2138248-80-1 are expected to expand beyond its initial areas of focus. The compound’s versatility makes it suitable for various therapeutic contexts, including oncology, immunology, and metabolic disorders. Its ability to interact with multiple targets simultaneously suggests that it could be developed into a broad-spectrum therapeutic agent.

The development of any new pharmaceutical agent involves rigorous testing to ensure safety and efficacy. The compound INDEX NAME NOT YET ASSIGNED is currently undergoing comprehensive evaluation in vitro and in vivo models. These studies aim to elucidate its mechanism of action, assess its pharmacokinetic profile, and identify any potential toxicities. The results from these experiments will be critical in determining its suitability for clinical translation.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the research on CAS No. 2138248-80-1. Such partnerships bring together expertise from different fields, fostering innovation and accelerating the discovery process. The interdisciplinary approach adopted by researchers working on this compound exemplifies the collaborative spirit needed to tackle complex biomedical challenges.

In conclusion, the compound with CAS number 2138248-80-1, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in chemical research with potential implications for human health. Its unique properties and promising biological activities make it a valuable asset in the quest for novel therapeutic solutions. As further studies are conducted, the full scope of its applications is expected to become clearer, paving the way for new treatments that could benefit patients worldwide.